3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide

• IUPAC Name: 3-(1,3-dioxoisoindol-2-yl)-N-naphthalen-2-ylpropanamide
• InChI: InChI=1S/C21H16N2O3/c24-19(22-16-10-9-14-5-1-2-6-15(14)13-16)11-12-23-20(25)17-7-3-4-8-18(17)21(23)26/h1-10,13H,11-12H2,(H,22,24)
• InChI Key: JBPAICSKOXEROR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide, also known as compound 1, is a chemical compound with potential pharmacological properties. It is a small molecule inhibitor of a specific protein target that has been identified as a potential therapeutic target for various diseases, including cancer and inflammation.

Mechanism of Action

Compound 1 inhibits the activity of a specific protein target by binding to a specific site on the protein. This binding disrupts the normal function of the protein, leading to a reduction in its activity. The exact mechanism of action of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 is still being studied, but it is believed to involve the disruption of protein-protein interactions that are necessary for the normal function of the protein.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 have been extensively studied in vitro and in vivo. In cancer cells, 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 has been shown to induce cell death and reduce cell growth. In addition, it has been shown to inhibit the growth of tumors in animal models of cancer. In inflammation, 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 has been shown to reduce the production of inflammatory cytokines and chemokines, leading to a reduction in the inflammatory response.

Advantages and Limitations for Lab Experiments

Compound 1 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized with high purity and yield. In addition, it has been extensively studied for its potential therapeutic applications, making it a well-characterized 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide. However, there are also some limitations to the use of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 in lab experiments. It has been shown to have some off-target effects, which may complicate the interpretation of experimental results. In addition, the mechanism of action of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 is still being studied, which may limit its use in certain experimental contexts.

Future Directions

There are several future directions for the study of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1. One area of research is the identification of the specific disease processes that can be targeted by 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1. In addition, the development of more potent and selective inhibitors of the protein target may lead to more effective therapeutic agents. Finally, the identification of biomarkers that can predict the response to 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 may lead to more personalized treatment approaches.

Synthesis Methods

The synthesis of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 involves the reaction of 2-naphthylamine with phthalic anhydride in the presence of a catalyst. The resulting intermediate is then further reacted with 3-bromopropionyl chloride to yield the final product. The synthesis of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 has been reported in various research articles, and it has been demonstrated that the 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide can be synthesized with high purity and yield.

Scientific Research Applications

Compound 1 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a specific protein target that is involved in various disease processes. For example, in cancer, this protein target is often overexpressed, leading to uncontrolled cell growth and proliferation. Inhibition of this protein target by 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 has been shown to reduce cancer cell growth and induce cell death. In addition, 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-2-naphthylpropanamide 1 has also been studied for its potential anti-inflammatory properties, as the protein target it inhibits is involved in the inflammatory response.